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Compound of Interest

Compound Name:
N-(4-chlorophenyl)-3-

methoxybenzamide

CAS No.: 96776-05-5

Cat. No.: B185207

Get Quote

As drug development advances, the safe handling of halogenated benzamide derivatives

remains a critical operational pillar. N-(4-chlorophenyl)-3-methoxybenzamide (CAS: 96776-

05-5) is a solid, lipophilic compound frequently utilized as a chemical building block and

intermediate in pharmaceutical synthesis[1]. While its safety profile may appear standard for

organic intermediates, the transition from raw powder to assay-ready solutions introduces

dynamic risks that require a highly structured Personal Protective Equipment (PPE) and

handling strategy.

Chemical Risk Profile & Mechanistic Hazard
Assessment
To design an effective safety protocol, we must first understand the causality behind the

compound's hazards. The Global Harmonized System (GHS) classifies this compound with

specific hazard statements that dictate our engineering and PPE controls[2].
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Table 1: Quantitative & Categorical Hazard Profile of N-(4-chlorophenyl)-3-
methoxybenzamide

Property / Classification Value / Statement
Mechanistic Implication
(The "Why")

CAS Number 96776-05-5
Unique identifier for chemical

tracking and inventory.

LogP (Octanol/Water) ~3.4

Highly lipophilic. Capable of

crossing lipid bilayers and

cellular membranes[1].

H302 Harmful if swallowed
Systemic toxicity via

gastrointestinal absorption.

H315 Causes skin irritation

Direct contact with the powder

disrupts the epidermal

barrier[2].

H319 Causes serious eye irritation

Particulate matter causes

severe micro-abrasions and

chemical burns to the

cornea[2].

H335 May cause respiratory irritation

Fine powder aerosolizes

easily, irritating the mucosal

lining of the respiratory tract[2].

Expertise & Experience Insight: The hazard profile of this compound is heavily state-

dependent. In its solid powder form, the primary risks are inhalation (H335) and ocular irritation

(H319) due to electrostatic dispersion. However, in drug discovery, this compound is typically

dissolved in Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) to create stock solutions.

Because the compound is highly lipophilic (LogP ~3.4)[1], solvents like DMSO act as potent

penetration enhancers. A splash of the solution will bypass the stratum corneum rapidly,

carrying the toxic payload directly into systemic circulation. Therefore, your PPE strategy must

adapt based on the operational phase.
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Personal Protective Equipment (PPE) Architecture
Every piece of PPE must function as part of a self-validating containment system. Do not rely

on PPE as the primary defense; it is the secondary barrier behind engineering controls (the

chemical fume hood).

Table 2: Phase-Specific PPE Requirements

PPE Category Specification Operational Justification

Eye/Face Protection
Indirect-vented chemical

splash goggles.

Safety glasses are insufficient.

Indirect venting prevents fine

powder aerosols (H335) and

solvent splashes from reaching

the eyes (H319)[2].

Hand Protection (Powder)
Standard Nitrile gloves (min 5

mil).

Sufficient barrier for dry

powder handling to prevent

H315 skin irritation[2].

Hand Protection (Solution)

Double-gloving: Nitrile inner,

extended-cuff Nitrile or Butyl

rubber outer.

DMSO rapidly degrades

standard nitrile. Double gloving

allows immediate doffing of the

outer layer upon a splash,

preventing dermal penetration.

Body Protection
Flame-resistant (FR) lab coat,

fully buttoned.

Prevents accumulation of

static-charged powder on

personal clothing.

Respiratory Protection
N95/P100 Particulate

Respirator.

Mandatory only if weighing

must occur outside a certified

chemical fume hood (highly

discouraged) due to H335

inhalation risks[2].

Standard Operating Procedure (SOP): Weighing &
Solubilization
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This protocol ensures that the transition from a high-inhalation-risk powder to a high-dermal-

risk solution is managed safely, with built-in validation checks.

Step 1: Engineering Control Verification

Verify the chemical fume hood is operational with a face velocity between 80-100 feet per

minute (fpm).

Clear the hood of unnecessary clutter to prevent turbulent airflow, which can inadvertently

aerosolize the fine powder.

Place an anti-static mat or use an ionizing bar near the analytical balance to neutralize static

charges that cause the powder to "jump" or disperse.

Step 2: PPE Donning & Preparation

Don FR lab coat, chemical splash goggles, and standard nitrile gloves.

If preparing a DMSO stock solution, don a second pair of extended-cuff nitrile gloves over

the first pair.

Step 3: Powder Dispensing (Primary Containment)

Use a static-free, grounded stainless steel spatula. Avoid plastic spatulas which generate

static electricity.

Carefully transfer the N-(4-chlorophenyl)-3-methoxybenzamide powder into a pre-tared,

anti-static weigh boat or directly into the target vial.

Cap the source bottle immediately after dispensing to mitigate airborne particulates.

Step 4: Solubilization (High-Risk Phase)

Using a calibrated pipette, slowly add the carrier solvent (e.g., DMSO) to the vial containing

the powder.

Cap the vial tightly before vortexing or sonicating. Never sonicate an open vial, as this

generates invisible micro-aerosols of the lipophilic solution.
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Self-Validation Check: Inspect the outer gloves. If any solvent splashed onto the gloves,

immediately doff the outer pair, dispose of them in the solid hazardous waste, and don a

fresh outer pair.

Spill Response & Waste Management
A rapid, pre-planned response prevents localized contamination from becoming a laboratory-

wide exposure event.

Solid Spill (Powder): Do NOT dry sweep, as this will aerosolize the compound and trigger

H335 respiratory hazards[2]. Gently cover the spill with damp absorbent paper (using water

or a mild solvent) and wipe inward to consolidate the material.

Liquid Spill (Solution): Cover with universal chemical absorbent pads.

Disposal: Because the molecule contains a chlorine atom (C14H12ClNO2), all contaminated

materials, solutions, and first-rinse washings must be strictly segregated into Halogenated

Organic Waste streams. Do not mix with non-halogenated waste.

Operational Workflow Visualization
The following diagram illustrates the critical path of safety barriers during the handling of this

compound.
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Operational workflow for handling N-(4-chlorophenyl)-3-methoxybenzamide safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b185207/docs?utm_src=pdf-body#advanced-operational-safety-ppe-guide-handling-n-4-chlorophenyl-3-methoxybenzamide
https://www.benchchem.com/product/b185207?utm_src=pdf-custom-synthesis#bc-rfq
https://www.molaid.com/MS_112188
https://aksci.com/sds/8378CD_SDS.pdf
https://www.benchchem.com/product/b185207/docs#advanced-operational-safety-ppe-guide-handling-n-4-chlorophenyl-3-methoxybenzamide
https://www.benchchem.com/product/b185207/docs#advanced-operational-safety-ppe-guide-handling-n-4-chlorophenyl-3-methoxybenzamide
https://www.benchchem.com/product/b185207/docs#advanced-operational-safety-ppe-guide-handling-n-4-chlorophenyl-3-methoxybenzamide
https://www.benchchem.com/product/b185207/docs#advanced-operational-safety-ppe-guide-handling-n-4-chlorophenyl-3-methoxybenzamide
https://www.benchchem.com/product/b185207?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185207?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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